Cas no 2309474-77-7 (Methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate)

Methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate is a specialized organic compound featuring a spirocyclic structure combined with a bromopyridine moiety. Its unique molecular architecture, including the azaspiro[4.5]decane core and ester-functionalized side chain, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine substituent enhances reactivity for further functionalization, enabling cross-coupling reactions or nucleophilic substitutions. The ester group provides versatility for hydrolysis or transesterification. This compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its rigid spirocyclic framework, which can influence conformational stability and binding affinity. High purity and well-defined synthetic pathways ensure reproducibility for research and development applications.

Methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate structure

2309474-77-7 structure

Product Name:Methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate

CAS No:2309474-77-7

MF:C₁₇H₂₃BrN₂O₃

MW:383.280123949051

CID:5790253

PubChem ID:165739155

Update Time:2025-10-29

Methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

- EN300-7429350
- methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate
- 2309474-77-7
- Methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate
- Inchi： 1S/C17H23BrN2O3/c1-22-15(21)10-23-17(14-6-5-13(18)9-19-14)11-16(20-12-17)7-3-2-4-8-16/h5-6,9,20H,2-4,7-8,10-12H2,1H3
- InChI Key： UKFWSLRJDOMXFU-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C=C1)C1(CNC2(CCCCC2)C1)OCC(=O)OC

Computed Properties

Exact Mass: 382.08921g/mol
Monoisotopic Mass: 382.08921g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 428
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 60.4Å²

Methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7429350-0.05g	methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate	2309474-77-7	95.0%	0.05g	$1737.0	2025-03-11
Enamine	EN300-7429350-0.1g	methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate	2309474-77-7	95.0%	0.1g	$1819.0	2025-03-11
Enamine	EN300-7429350-0.25g	methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate	2309474-77-7	95.0%	0.25g	$1902.0	2025-03-11
Enamine	EN300-7429350-0.5g	methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate	2309474-77-7	95.0%	0.5g	$1984.0	2025-03-11
Enamine	EN300-7429350-1.0g	methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate	2309474-77-7	95.0%	1.0g	$2068.0	2025-03-11
Enamine	EN300-7429350-2.5g	methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate	2309474-77-7	95.0%	2.5g	$4052.0	2025-03-11
Enamine	EN300-7429350-5.0g	methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate	2309474-77-7	95.0%	5.0g	$5995.0	2025-03-11
Enamine	EN300-7429350-10.0g	methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate	2309474-77-7	95.0%	10.0g	$8889.0	2025-03-11

Methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate Related Literature

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Additional information on Methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate

Exploring Methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate (CAS No. 2309474-77-7): A Comprehensive Overview

In the realm of synthetic organic chemistry, Methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate (CAS No. 2309474-77-7) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its spirocyclic framework and bromopyridine moiety, is a subject of interest for researchers exploring novel pharmacophores and biologically active molecules. Its molecular architecture combines a 1-azaspiro[4.5]decane core with a 5-bromopyridin-2-yl substituent, offering a versatile scaffold for drug discovery and material science.

The CAS No. 2309474-77-7 compound is often discussed in the context of medicinal chemistry, where its heterocyclic and spirocyclic components are leveraged for designing enzyme inhibitors and receptor modulators. Recent trends in AI-driven drug discovery have highlighted the importance of such structures, as they exhibit favorable binding affinities and selectivity profiles. Researchers are particularly intrigued by the 5-bromopyridine segment, which is known to enhance lipophilicity and bioavailability—a critical factor in optimizing lead compounds for clinical development.

From a synthetic perspective, the preparation of Methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate involves multi-step organic transformations, including spirocyclization and etherification reactions. The presence of the ester group in the molecule further expands its utility, enabling downstream derivatization for library synthesis. This aligns with the growing demand for diverse chemical space in high-throughput screening campaigns, a topic frequently searched by chemists and pharmaceutical researchers.

Environmental and green chemistry considerations are also relevant to this compound. As the industry shifts toward sustainable synthesis, methods to produce Methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate with minimal waste and energy consumption are being explored. This resonates with the broader scientific community's focus on green solvents and catalytic processes, which are frequently queried in academic and industrial research databases.

In summary, Methyl 2-{[3-(5-bromopyridin-2-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetate (CAS No. 2309474-77-7) represents a compelling case study in modern chemical innovation. Its structural complexity and functional versatility make it a valuable candidate for further investigation in drug design, material science, and sustainable chemistry. As interest in spirocyclic compounds and brominated heterocycles continues to rise, this compound is poised to remain a focal point in cutting-edge research.